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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-4-methyl-2-nitroaniline, with the CAS number 7149-80-6, is a substituted aromatic

amine. Its chemical structure incorporates a chlorine atom, a methyl group, and a nitro group

attached to an aniline core. This arrangement of functional groups suggests its potential as a

versatile intermediate in organic synthesis. This technical guide provides a summary of the

currently available physicochemical properties, a known synthesis protocol, and safety

information for this compound. It is important to note that while its structural motifs are common

in medicinal chemistry, specific biological activity or applications in drug development for 5-
Chloro-4-methyl-2-nitroaniline have not been extensively documented in publicly available

scientific literature.

Physicochemical Properties
The known physicochemical properties of 5-Chloro-4-methyl-2-nitroaniline are summarized

in the table below for easy reference. Data has been aggregated from various chemical

supplier databases.
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Property Value Reference(s)

CAS Number 7149-80-6 [1]

Molecular Formula C₇H₇ClN₂O₂ [2]

Molecular Weight 186.60 g/mol [3]

Appearance
Not specified in available

literature

Melting Point 159-163 °C

Boiling Point 339.3 °C at 760 mmHg

Density 1.415 g/cm³

Solubility
Data not available in searched

literature

Synthesis
A method for the synthesis of 5-Chloro-4-methyl-2-nitroaniline has been reported and is

detailed below.

Experimental Protocol: Synthesis of 5-Chloro-4-methyl-
2-nitroaniline[4]
Materials:

N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide

Sodium ethoxide

Ethanol

Water

Isopropanol

n-Hexane
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Procedure:

Prepare a solution of sodium ethoxide in ethanol.

In a separate vessel, dissolve N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide in ethanol.

Slowly add the sodium ethoxide solution to the solution of N-(5-Chloro-4-methyl-2-

nitrophenyl)acetamide with stirring at room temperature.

Allow the reaction to proceed for a specified amount of time.

Pour the reaction mixture into water to precipitate the product.

Collect the precipitate by filtration.

Wash the collected solid with a mixture of isopropanol and n-hexane.

Further wash the solid with n-hexane.

Dry the final product, 5-Chloro-4-methyl-2-nitroaniline.

Logical Workflow for Synthesis:
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Synthesis Workflow

Reaction Setup

Dissolve N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide in Ethanol

Mix solutions and react at room temperature

Prepare Sodium Ethoxide solution in Ethanol

Precipitate product in water

Filter to isolate the solid product

Wash with Isopropanol/n-Hexane mixture

Final wash with n-Hexane

Dry the final product:
5-Chloro-4-methyl-2-nitroaniline

Click to download full resolution via product page

Caption: Synthesis of 5-Chloro-4-methyl-2-nitroaniline.

Spectroscopic Data
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Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 5-Chloro-4-methyl-2-
nitroaniline (CAS 7149-80-6) is not readily available in the public domain. Researchers are

advised to perform their own analytical characterization upon synthesis or acquisition of this

compound.

Applications in Research and Drug Development
Currently, there is a notable lack of published research detailing the specific biological activities

or direct applications of 5-Chloro-4-methyl-2-nitroaniline in drug development.[4] Its primary

documented role is as an intermediate in organic synthesis.[4]

It is important to distinguish this compound from its isomers, such as 5-Chloro-2-methyl-4-

nitroaniline (CAS 13852-51-2), for which some applications in the synthesis of dyes and as a

precursor in pharmaceutical and agrochemical development have been noted.[5][6] Another

related compound, 5-Chloro-2-nitroaniline, has been investigated for its utility in the synthesis

of potential cancer therapeutics and HIV-1 inhibitors.[7] However, these applications cannot be

directly attributed to 5-Chloro-4-methyl-2-nitroaniline without specific experimental evidence.

The presence of the nitroaniline moiety is of interest in medicinal chemistry. This core is found

in various compounds with a wide range of biological activities. The chloro and methyl

substitutions on the benzene ring of the target compound could potentially modulate its

electronic and steric properties, which in turn could influence its biological activity and

metabolic stability. However, without dedicated studies, any potential therapeutic application

remains speculative.

Safety and Handling
Detailed toxicological data for 5-Chloro-4-methyl-2-nitroaniline is not available. As with any

chemical, it should be handled with care in a well-ventilated laboratory setting, using

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. For related nitroaniline compounds, potential hazards include skin and eye irritation.

Conclusion
5-Chloro-4-methyl-2-nitroaniline (CAS 7149-80-6) is a chemical compound with established

physicochemical properties and a known synthetic route. While its structural features suggest

potential as a building block in medicinal chemistry and materials science, there is a clear gap
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in the scientific literature regarding its biological activity and applications in drug development.

This guide serves as a summary of the currently available information and highlights the need

for further research to explore the potential of this compound. Researchers investigating this

molecule are encouraged to conduct thorough analytical and biological characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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